Cas no 66522-78-9 (Cyclohexanol-d12)

Cyclohexanol-d12 Properties

Names and Identifiers

• Cyclohexan-1,2,2,3,3,4,4,5,5,6,6-d11-ol-d
• Cyclohexanol-d12
• 1,1,2,2,3,3,4,4,5,5,6-undecadeuterio-6-deuteriooxycyclohexane
• NULL

• MDL： MFCD00064167
• InChIKey： HPXRVTGHNJAIIH-BFHGLDALSA-N
• Inchi： InChI=1S/C6H12O/c7-6-4-2-1-3-5-6/h6-7H,1-5H2/i1D2,2D2,3D2,4D2,5D2,6D,7D
• SMILES： C1([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])(C([2H])([2H])C1([2H])[2H])O[2H]

Computed Properties

• Exact Mass: 112.16400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Heavy Atom Count: 7
• Complexity: 46.1
• Isotope Atom Count: 12
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.31140
• PSA: 20.23000
• Refractive Index: n20/D 1.4608(lit.)
• Boiling Point: 160-161 °C(lit.)
• Melting Point: 20-22 °C(lit.)
• Vapor Pressure: 1 mm Hg ( 21 °C)
• Flash Point: 154 °F
• Color/Form: Not available
• Solubility: Not available
• Density: 1.059 g/mL at 25 °C

Cyclohexanol-d12 Security Information

• Symbol: GHS07
• WGK Germany：1
• Safety Instruction： S36-S37
• Risk Phrases：R20/22; R37/38
• Dangerous goods sign： Xn
• Hazard Statement： H302,H315,H332,H335
• Warning Statement： P261
• Risk Phrases： 20/22-37/38
• Signal Word：Warning
• Explosive Limit：12.25%

Cyclohexanol-d12 Customs Data

• HS CODE：28459010

Related Categories

• Solvents and Organic Chemicals Organic Solvents